Cas no 2228736-08-9 (2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine)

• Product Name: 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine
• CAS No: 2228736-08-9
• MF: C₈H₉ClF₂N₂
• MW: 206.620267629623
• CID: 6363161
• PubChem ID: 165672795
• Update Time: 2025-06-22

2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine
• 2228736-08-9
• EN300-1949064

• Inchi： 1S/C8H9ClF2N2/c1-8(12,7(10)11)5-2-3-6(9)13-4-5/h2-4,7H,12H2,1H3
• InChI Key： OHGIVJQAJHDMPK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(C)(C(F)F)N

Computed Properties

• Exact Mass: 206.0422323g/mol
• Monoisotopic Mass: 206.0422323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine

Compound CAS No 2228736-08-9: 2-(6-Chloropyridin-3-yl)-1,1-difluoropropan-2-amine

The compound with CAS number 2228736-08-9, known as 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a fluorinated amine group. The pyridine ring serves as a versatile platform for various chemical modifications, while the fluorinated amine group introduces intriguing electronic and steric properties.

Recent studies have highlighted the potential of this compound in drug discovery and development. Researchers have explored its role as a building block in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems. The presence of the chloropyridine moiety allows for enhanced solubility and bioavailability, making it an attractive candidate for pharmaceutical applications.

In addition to its pharmaceutical potential, 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine has also found applications in the field of materials science. Its ability to form stable coordination complexes has been leveraged in the development of novel catalysts for industrial processes. For instance, recent research has demonstrated its effectiveness as a catalyst in cross-coupling reactions, which are critical in the synthesis of complex organic molecules.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the pyridine derivative and subsequent fluorination to introduce the difluoro group. The use of transition metal catalysts has significantly improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, there is growing interest in understanding the ecological impact of this compound. Studies have been conducted to assess its biodegradability and toxicity levels. Preliminary results suggest that it exhibits low toxicity to aquatic organisms under controlled conditions, which is promising for its safe use in industrial and pharmaceutical settings.

Looking ahead, the versatility of 2-(6-chloropyridin-3-yl)-1,1-difluoropropan-2-amine opens up exciting possibilities for further research and development. Its unique combination of properties makes it a valuable tool in diverse fields such as drug design, catalysis, and materials engineering. As researchers continue to explore its potential applications, this compound is likely to play an increasingly important role in advancing modern science and technology.